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Compound of Interest

Compound Name: 1-Phenyl-1-propanol

Cat. No.: B1198777 Get Quote

This guide provides comprehensive safety protocols and logistical information for the handling

and disposal of 1-Phenyl-1-propanol (CAS No. 93-54-9), tailored for researchers, scientists,

and drug development professionals. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Phenyl-1-propanol is a combustible liquid and is harmful if swallowed.[1] It can also cause

skin, eye, and respiratory irritation.[2] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory to minimize exposure and mitigate risks.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Face Shield

Chemical safety goggles are

required. A face shield should

be used when there is a risk of

splashing.[2][3]

Hand Protection Chemical-Resistant Gloves

Wear suitable chemical-

resistant gloves (e.g., nitrile

rubber) that have been

inspected prior to use.[4]

Body Protection
Lab Coat or Protective

Clothing

A lab coat or other protective

clothing is necessary to

prevent skin contact.

Respiratory Protection Respirator

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate, a

respirator with an appropriate

cartridge (e.g., type ABEK)

should be used.

Operational Plan for Handling 1-Phenyl-1-propanol
This step-by-step plan outlines the procedures for the safe handling of 1-Phenyl-1-propanol
from receipt to disposal.

1. Pre-Handling Preparations:

Training: Ensure all personnel are trained on the hazards and safe handling procedures for

1-Phenyl-1-propanol.

Area Designation: Conduct all work in a designated area, preferably within a chemical fume

hood to ensure adequate ventilation.

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible.
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Spill Kit: Have a spill kit containing inert absorbent material (e.g., vermiculite, sand) readily

available.

2. Handling Procedures:

Minimize Quantities: Use the smallest amount of the chemical necessary for the experiment.

Avoid Contact: Avoid contact with eyes, skin, and clothing. Do not breathe vapors or mists.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition

as it is a combustible liquid. Use non-sparking tools.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

3. Storage:

Container: Store in a tightly closed container.

Location: Keep in a cool, dry, and well-ventilated place away from incompatible substances

such as acids, acid anhydrides, and acid chlorides.

Disposal Plan
Proper disposal of 1-Phenyl-1-propanol and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification:

1-Phenyl-1-propanol and any materials contaminated with it should be treated as

hazardous waste.

2. Waste Segregation and Collection:

Waste Streams: Do not mix 1-Phenyl-1-propanol waste with non-hazardous waste.

Containers: Collect waste in a designated, properly labeled, and sealed container. The label

should clearly identify the contents as "1-Phenyl-1-propanol Waste" and include hazard
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warnings ("Combustible," "Irritant").

3. Disposal Procedure:

Certified Vendor: All disposal must be handled by a licensed hazardous waste disposal

company.

Regulations: Dispose of contents and container in accordance with all local, regional, and

national hazardous waste regulations. Chemical waste generators must determine whether a

discarded chemical is classified as a hazardous waste to ensure complete and accurate

classification.

Quantitative Data
The following table summarizes key quantitative data for 1-Phenyl-1-propanol.

Property Value

CAS Number 93-54-9

Molecular Formula C₉H₁₂O

Molecular Weight 136.19 g/mol

Appearance Colorless liquid

Boiling Point 103 °C at 14 mmHg

Flash Point 90 °C (194 °F) - closed cup

Density 0.994 g/mL at 25 °C

Occupational Exposure Limits
No specific occupational exposure limits have

been established by OSHA.
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Workflow for Handling 1-Phenyl-1-propanol

Preparation

Handling

Disposal
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Transfer to Certified Vendor
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Caption: Logical workflow for the safe handling and disposal of 1-Phenyl-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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